Cas no 868755-76-4 (5-ethynyl-2,4-dimethyl-1,3-thiazole)

5-ethynyl-2,4-dimethyl-1,3-thiazole structure

868755-76-4 structure

Product Name:5-ethynyl-2,4-dimethyl-1,3-thiazole

CAS No:868755-76-4

MF:C₇H₇NS

MW:137.202180147171

MDL:MFCD08703598

CID:718996

PubChem ID:53422902

Update Time:2025-04-19

5-ethynyl-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 5-Ethynyl-2,4-dimethylthiazole
- 2,4-DIMETHYL-5-ETHYNYL-1,3-THIAZOLE
- 5-ethynyl-2,4-dimethyl-1,3-thiazole
- Thiazole,5-ethynyl-2,4-dimethyl-
- Thiazole,5-ethynyl-2,4-dimethyl
- DTXSID50698173
- 868755-76-4
- CS-0242667
- SCHEMBL3347546
- 5-ethynyl-2,4-dimethyl thiazole
- AKOS006238561
- EN300-2535208
- DB-100328
- MDL： MFCD08703598
- Inchi： 1S/C7H7NS/c1-4-7-5(2)8-6(3)9-7/h1H,2-3H3
- InChI Key： RZIRBCJPXVMDCJ-UHFFFAOYSA-N
- SMILES： S1C(C#C)=C(C)N=C1C

Computed Properties

Exact Mass: 137.03000
Monoisotopic Mass: 137.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1A^2
XLogP3: 2

Experimental Properties

PSA: 41.13000
LogP: 1.74120

5-ethynyl-2,4-dimethyl-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A059002952-1g	5-Ethynyl-2,4-dimethylthiazole	868755-76-4	95%	1g	$520.00	2023-08-31
Chemenu	CM190397-1g	5-ethynyl-2,4-dimethylthiazole	868755-76-4	95%	1g	$580	2021-08-05
Chemenu	CM190397-1g	5-ethynyl-2,4-dimethylthiazole	868755-76-4	95%	1g	$540	2023-01-07
Enamine	EN300-2535208-0.05g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	0.05g	$273.0	2024-06-19
Enamine	EN300-2535208-0.1g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	0.1g	$407.0	2024-06-19
Enamine	EN300-2535208-0.25g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	0.25g	$579.0	2024-06-19
Enamine	EN300-2535208-0.5g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	0.5g	$914.0	2024-06-19
Enamine	EN300-2535208-1.0g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	1.0g	$1172.0	2024-06-19
Enamine	EN300-2535208-2.5g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	2.5g	$2295.0	2024-06-19
Enamine	EN300-2535208-5.0g	5-ethynyl-2,4-dimethyl-1,3-thiazole	868755-76-4	95%	5.0g	$3396.0	2024-06-19

5-ethynyl-2,4-dimethyl-1,3-thiazole Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

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